Cas no 2287238-03-1 ((4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide,)

• Product Name: (4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide,
• CAS No: 2287238-03-1
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 6444066
• PubChem ID: 137944860
• Update Time: 2025-10-30

(4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide, Chemical and Physical Properties

Names and Identifiers

• (R)-4-ISOPROPYL-1,2,5-THIADIAZOLIDIN-3-ONE 1,1-DIOXIDE
• (4R)-4-(propan-2-yl)-1lambda6,2,5-thiadiazolidine-1,1,3-trione
• 2287238-03-1
• AT12143
• (4R)-1,1-Dioxo-4-propan-2-yl-1,2,5-thiadiazolidin-3-one
• EN300-6740209
• (4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide,

• Inchi： 1S/C5H10N2O3S/c1-3(2)4-5(8)7-11(9,10)6-4/h3-4,6H,1-2H3,(H,7,8)/t4-/m1/s1
• InChI Key： ARGDYBLGWYGDMM-SCSAIBSYSA-N
• SMILES： S1(NC([C@@H](C(C)C)N1)=O)(=O)=O

Computed Properties

• Exact Mass: 178.04121336g/mol
• Monoisotopic Mass: 178.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.6Ų

Additional information on (4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide,

Introduction to (4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide (CAS No. 2287238-03-1)

(4R)-1,2,5-Thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide, identified by its CAS number 2287238-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiadiazolidinone class, a heterocyclic structure characterized by the presence of sulfur and nitrogen atoms in its ring system. The unique stereochemistry of this molecule, particularly the (4R) configuration, plays a crucial role in its interactions with biological targets and its potential applications in drug development.

The< strong>1,1-dioxide moiety in the molecular structure contributes to the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of a< strong>4-(1-methylethyl) substituent introduces steric and electronic effects that can influence the compound's pharmacological properties. These features make (4R)-1,2,5-thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in thiadiazolidinone derivatives due to their diverse biological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The stereochemical purity of (4R)-configured derivatives is particularly important, as it can significantly affect the efficacy and selectivity of these molecules when interacting with biological targets.

Recent studies have highlighted the importance of optimizing the stereochemistry of thiadiazolidinone derivatives to enhance their biological activity. The (4R) configuration of (4R)-1,2,5-thiadiazolidin-3-one, 4-(1-methylethyl)-, 1,1-dioxide has been found to improve its binding affinity to certain enzymes and receptors. This finding underscores the significance of stereochemical control in the design of novel pharmacological agents.

The synthesis of (4R)-1,2,5-thiadiazolidin-3-one derivatives presents unique challenges due to the complexity of their ring systems. However, advances in synthetic methodologies have made it possible to produce these compounds with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving this goal.

The< strong>pharmacological profile of (4R)-1,2,5-thiadiazolidin-3-one derivatives is an area of active research. Preliminary studies suggest that these compounds may exhibit inhibitory effects on various enzymes involved in inflammatory pathways. For instance, some derivatives have shown potential as inhibitors of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes. These enzymes are key players in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to their anti-inflammatory potential,< strong>(4R)-configured thiadiazolidinones have demonstrated promising activity against certain cancer cell lines. The ability of these compounds to disrupt critical cellular processes such as proliferation and apoptosis makes them attractive candidates for further development as anticancer agents. Preclinical studies are ongoing to evaluate their efficacy and safety profiles.

The< strong>synthetic utility of (4R)-1,2,5-thiadiazolidin-3-one derivatives extends beyond pharmaceutical applications. These compounds serve as valuable building blocks for the synthesis of more complex molecules with tailored biological activities. Their heterocyclic structure provides a versatile platform for functionalization through various chemical transformations.

The< strong>biological evaluation of thiadiazolidinone derivatives has been facilitated by advances in high-throughput screening technologies. These technologies allow researchers to rapidly assess the activity of large libraries of compounds against a wide range of biological targets. This approach has led to the identification of novel lead compounds with significant therapeutic potential.

The< strong>Molecular Modeling studies have been instrumental in understanding the interactions between thiadiazolidinone derivatives and their biological targets. Computational techniques such as molecular dynamics simulations and docking studies provide insights into the binding modes and affinity of these compounds. This information is crucial for rational drug design and optimization.

The< strong>Stereochemical Influence on pharmacological activity cannot be overstated. The (4R) configuration imparted by the specific substitution pattern in (4R)-1H-thiadiazolo[3',2':5',6']pyridine-3(2H)-dione derivatives significantly impacts their biological effects. This highlights the importance of stereochemical control in medicinal chemistry and underscores the need for precise synthetic methodologies.

The< strong>Synthetic Strategies employed for preparing thiadiazolidinone derivatives have evolved significantly over recent years. Modern synthetic approaches often involve multi-step reactions that require careful optimization to achieve high yields and enantiomeric purity. The use of chiral auxiliaries or catalysts has been particularly effective in achieving this goal.

The< strong>Bioactivity Profiling results from preclinical studies indicate that (4R)-configured thiadiazolidinones exhibit a broad spectrum of biological activities. These include anti-inflammatory effects mediated by inhibition of key inflammatory enzymes such as COX-2 and LOX-5; anticancer properties associated with disruption of cell proliferation pathways; and potential neuroprotective effects observed in models of neurodegenerative diseases.

The< strong>Mechanism-of-Action studies suggest that these compounds exert their effects by interacting with specific targets within cells. For example., some derivatives have been shown to inhibit kinases involved in signal transduction pathways; others may interfere with transcription factor activity; while yet others may modulate ion channel function.

The< strong>Safety Profile assessments conducted on selected thiadiazolidinone derivatives indicate that they are generally well-tolerated at therapeutic doses; however., further studies are needed to fully characterize their toxicity profiles before clinical translation becomes feasible.